![molecular formula C24H16F2N2 B3606968 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile](/img/structure/B3606968.png)
3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile
Overview
Description
3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile, also known as ABT-418, is a chemical compound that has been extensively studied for its potential therapeutic uses. It is a member of the indole family of compounds and has been shown to have a range of biological effects. In
Mechanism of Action
The exact mechanism of action of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile is not fully understood, but it is thought to act as an agonist at the alpha4beta2 subtype of nicotinic acetylcholine receptors in the brain. This leads to an increase in the release of neurotransmitters such as dopamine and acetylcholine, which are involved in cognitive function and memory formation.
Biochemical and Physiological Effects:
3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile has been shown to have a range of biochemical and physiological effects. In animal studies, it has been shown to enhance cognitive function, improve memory, and increase attention span. It has also been shown to have potential as a treatment for nicotine addiction, as it can reduce the symptoms of nicotine withdrawal.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile is that it is a potent and selective agonist for the alpha4beta2 subtype of nicotinic acetylcholine receptors, which makes it a useful tool for studying the role of these receptors in cognitive function and memory formation. However, one of the limitations of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile is that it has a relatively short half-life, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile. One area of research is the development of more potent and selective agonists for the alpha4beta2 subtype of nicotinic acetylcholine receptors. Another area of research is the investigation of the potential therapeutic uses of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile, particularly in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile and its effects on the central nervous system.
Scientific Research Applications
3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(2-fluorophenyl)acrylonitrile has been extensively studied for its potential therapeutic uses, particularly in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. It has been shown to have a range of effects on the central nervous system, including enhancing cognitive function, improving memory, and increasing attention span. It has also been shown to have potential as a treatment for nicotine addiction.
properties
IUPAC Name |
(E)-2-(2-fluorophenyl)-3-[1-[(4-fluorophenyl)methyl]indol-3-yl]prop-2-enenitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16F2N2/c25-20-11-9-17(10-12-20)15-28-16-19(22-6-2-4-8-24(22)28)13-18(14-27)21-5-1-3-7-23(21)26/h1-13,16H,15H2/b18-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBVPHAYZQWXXEQ-AQTBWJFISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)F)C=C(C#N)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)F)/C=C(/C#N)\C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.